Cas no 26171-55-1 ((2R)-3-(Dimethylamino)-2-methylpropanoic acid)

• Product Name: (2R)-3-(Dimethylamino)-2-methylpropanoic acid
• CAS No: 26171-55-1
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 2950226
• PubChem ID: 28064886
• Update Time: 2024-02-28

(2R)-3-(Dimethylamino)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• N,N,2-三甲基丙氨酸
• [R,(?)]-N,N,2-Trimethyl-beta-alanine
• (2R)-3-(Dimethylamino)-2-methylpropanoic acid

• Inchi： 1S/C6H13NO2/c1-5(6(8)9)4-7(2)3/h5H,4H2,1-3H3,(H,8,9)/t5-/m1/s1
• InChI Key： JZRKIWQSOIPFET-RXMQYKEDSA-N
• SMILES： OC([C@H](C)CN(C)C)=O

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives